Cas no 921521-62-2 (N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)cyclohexanecarboxamide)

• Product Name: N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)cyclohexanecarboxamide
• CAS No: 921521-62-2
• MF: C₂₁H₃₀N₂O₃
• MW: 358.474505901337
• CID: 5790402
• PubChem ID: 40887549
• Update Time: 2025-10-23

N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)cyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS024633353
• N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)cyclohexanecarboxamide
• 921521-62-2
• F2262-0349
• N-(3,3-dimethyl-4-oxo-5-propyl-2H-1,5-benzoxazepin-7-yl)cyclohexanecarboxamide
• N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)cyclohexanecarboxamide

• Inchi： 1S/C21H30N2O3/c1-4-12-23-17-13-16(22-19(24)15-8-6-5-7-9-15)10-11-18(17)26-14-21(2,3)20(23)25/h10-11,13,15H,4-9,12,14H2,1-3H3,(H,22,24)
• InChI Key： QXXYMLVWQLNKRK-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2N(CCC)C(C(C)(C)C1)=O)NC(C1CCCCC1)=O

Computed Properties

• Exact Mass: 358.22564282g/mol
• Monoisotopic Mass: 358.22564282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)cyclohexanecarboxamide

N-(3,3-Dimethyl-4-Oxo-5-Propyl-2,3,4,5-Tetrahydro-1,5-Benzoxazepin-7-Yl)Cyclohexanecarboxamide: A Comprehensive Overview

The compound CAS No. 921521-62-2, known as N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)cyclohexanecarboxamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of benzoxazepines, which are heterocyclic compounds containing a benzene ring fused to an oxazepine ring. The structure of this compound is characterized by a cyclohexanecarboxamide group attached to the benzoxazepine system via an amide linkage.

Recent studies have highlighted the importance of benzoxazepines in drug discovery due to their unique pharmacological properties. The benzoxazepine core in this compound provides a rigid framework that can be modified to enhance bioavailability and target specificity. The presence of the cyclohexanecarboxamide group adds further complexity to the molecule, potentially influencing its solubility and interactions with biological systems.

The synthesis of this compound involves a series of intricate reactions, including cyclization and amide bond formation. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, recent advancements in catalytic asymmetric synthesis have enabled the construction of chiral centers within the molecule, which are critical for its biological activity.

In terms of applications, this compound has shown promise in several areas. In pharmacology, it has been investigated as a potential candidate for treating neurodegenerative diseases due to its ability to modulate specific receptor systems. Additionally, its structural similarity to known bioactive compounds suggests that it may have anti-inflammatory or antioxidant properties.

From an analytical perspective, the characterization of this compound has been achieved through advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods have provided insights into its molecular structure and stability under various conditions.

In conclusion, N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-Yl)cyclohexanecarboxamide represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique structure and potential biological activities make it a subject of interest for both academic researchers and industry professionals alike.